3-(3,4-Dimethoxyphenyl)-6-(pentafluorosulfanyl)benzo[c]isoxazole

• IUPAC Name: [3-(3,4-dimethoxyphenyl)-2,1-benzoxazol-6-yl]-pentafluoro-λ6-sulfane
• InChI: InChI=1S/C15H12F5NO3S/c1-22-13-6-3-9(7-14(13)23-2)15-11-5-4-10(8-12(11)21-24-15)25(16,17,18,19)20/h3-8H,1-2H3
• InChI Key: CVJTVSOOYMZBJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C3C=CC(=CC3=NO2)S(F)(F)(F)(F)F)OC
• Molecular Formula: C15H12F5NO3S
• DSSTOX Substance ID: DTXSID301144551
• Molecular Weight: 381.3 g/mol
• CAS RN: 1379812-02-8

Description

3-(3,4-Dimethoxyphenyl)-6-(pentafluorosulfanyl)benzo[c]isoxazole, also known as DMFPB, is a novel compound that has been studied for its potential applications in the field of medicinal chemistry. This compound has been found to have unique properties, including a high solubility in water, a low toxicity profile, and a broad range of biological activity. DMFPB has been studied for its potential use in the synthesis of pharmaceuticals, as a scaffold for drug discovery, and as a tool for the investigation of biochemical and physiological processes.

Scientific Research Applications

• Synthesis and Structural Analysis of Heterocyclic Compounds :

  • Benzo[c]pyrilium salts with cyclopolyether substituents have been synthesized and studied for their potential applications. These compounds, related to the 3-(3,4-Dimethoxyphenyl)-6-(pentafluorosulfanyl)benzo[c]isoxazole, show promise in the field of heterocyclic chemistry (Bogza, Nikolyukin, & Dulenko, 1989).
  • Research into the synthesis of isoxazolo[5,4-b]pyridines, which share structural similarities with the subject compound, offers insights into the development of new heterocyclic compounds (Junek, Thierrichter, & Lukas, 1980).

• Application in Organic Semiconductors :

  • The study on benzo[d][1,2,3]thiadiazole derivatives demonstrates their application in organic semiconductors, indicating a potential area of application for similar heterocyclic compounds like 3-(3,4-Dimethoxyphenyl)-6-(pentafluorosulfanyl)benzo[c]isoxazole (Chen et al., 2016).

• Development of Novel Heterocyclic Systems :

  • The preparation of spiro[benzopyran-isoxazoles] from the condensation-cyclization of oxime 1,4-dianions with select coumarins represents a significant advancement in the field of heterocyclic chemistry, relevant to the study of 3-(3,4-Dimethoxyphenyl)-6-(pentafluorosulfanyl)benzo[c]isoxazole (Metz et al., 2014).

• Photophysical and Physicochemical Investigations :

  • Studies focusing on the synthesis, photophysical, and physicochemical properties of novel heterocyclic compounds, such as pyrazoline derivatives, provide a foundation for understanding the properties of related compounds like 3-(3,4-Dimethoxyphenyl)-6-(pentafluorosulfanyl)benzo[c]isoxazole (Khan, 2020).

Mechanism of Action

Target of Action

The pentafluorosulfanyl (sf5) group is a highly electronegative, chemically and thermally stable functional group . It has been used in various areas of chemistry, including medicinal chemistry .

Mode of Action

Without specific information, it’s difficult to determine the exact mode of action. Compounds with the sf5 group generally exhibit high reactivity and selectivity , which could influence their interaction with biological targets.

Biochemical Pathways

The SF5 group has been used in the design of functional materials, particularly in optoelectronic materials

Pharmacokinetics

The presence of the sf5 group could potentially influence these properties due to its high electronegativity and stability .

Result of Action

The SF5 group has been shown to enhance the properties of various compounds , but the specific effects would depend on the biological targets and pathways involved.

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could potentially influence the action, efficacy, and stability of this compound. The SF5 group is known for its chemical and thermal stability , which could influence how the compound behaves in different environments.